Cas no 946351-90-2 (1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 946351-90-2
• MF: C₂₁H₂₅N₃O₅
• MW: 399.44030547142
• CID: 5990702
• PubChem ID: 16920006
• Update Time: 2025-10-29

1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 1-(3,5-dimethoxyphenyl)-3-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 946351-90-2
• 1-(3,5-dimethoxyphenyl)-3-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• AKOS024643984
• F2372-0097
• 1-(3,5-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea

• Inchi： 1S/C21H25N3O5/c1-27-17-6-4-16(5-7-17)24-13-14(8-20(24)25)12-22-21(26)23-15-9-18(28-2)11-19(10-15)29-3/h4-7,9-11,14H,8,12-13H2,1-3H3,(H2,22,23,26)
• InChI Key： SOKSSAMENDCKFH-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=CC(OC)=C1)C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 399.17942091g/mol
• Monoisotopic Mass: 399.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.1Ų

Additional information on 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 946351-90-2)

The compound 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea, identified by its CAS No. 946351-90-2, is a chemically synthesized urea derivative with a unique structural framework. This molecule features a pyrrolidinone core linked to dimethoxyphenyl and methoxyphenyl groups, making it a subject of interest in medicinal chemistry and materials science. Its intricate design combines aromatic and heterocyclic components, which are often explored for their potential applications in drug discovery and functional materials.

In recent years, researchers have shown growing interest in urea-based compounds due to their versatility in hydrogen bonding and molecular recognition. The presence of methoxy groups in this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the 5-oxopyrrolidin-3-ylmethyl moiety contributes to its conformational flexibility, a desirable trait for targeting specific biological pathways. These attributes align with current trends in small-molecule drug design, where modular structures are prioritized for optimized therapeutic effects.

The synthesis of 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea involves multi-step organic reactions, including amide coupling and urea formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given its complex architecture, this compound is often studied for its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial research databases.

From an industrial perspective, 946351-90-2 has garnered attention for its potential role in high-performance polymers and specialty coatings. The methoxyphenyl groups can impart thermal stability, while the urea linkage offers mechanical strength—properties highly sought after in material science. This dual applicability in pharmaceuticals and advanced materials makes it a compelling candidate for interdisciplinary research, addressing common queries about multi-functional compounds in scientific forums.

Environmental and safety profiles of 1-(3,5-dimethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea are also under scrutiny, reflecting broader societal concerns about green chemistry. Researchers are investigating sustainable synthesis routes and biodegradability, responding to the increasing demand for eco-friendly chemical processes. Such studies often correlate with trending searches on green alternatives and sustainable drug development, highlighting the compound's relevance in contemporary scientific discourse.

In summary, CAS No. 946351-90-2 represents a sophisticated example of modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of medicinal chemistry, materials engineering, and sustainability science. As research progresses, this compound may unlock new possibilities in targeted therapies and advanced material applications, addressing both scientific curiosity and practical industry needs.